Cas no 1804263-66-8 (5-Difluoromethyl-4-hydroxy-1H-benzimidazole)
5-Difluoromethyl-4-hydroxy-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Difluoromethyl-4-hydroxy-1H-benzimidazole
-
- Inchi: 1S/C8H6F2N2O/c9-8(10)4-1-2-5-6(7(4)13)12-3-11-5/h1-3,8,13H,(H,11,12)
- InChI Key: YLWLRXZGUZUZMM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1O)N=CN2)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- XLogP3: 1.8
- Topological Polar Surface Area: 48.9
5-Difluoromethyl-4-hydroxy-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061003464-250mg |
5-Difluoromethyl-4-hydroxy-1H-benzimidazole |
1804263-66-8 | 98% | 250mg |
$784.92 | 2022-04-02 | |
| Alichem | A061003464-500mg |
5-Difluoromethyl-4-hydroxy-1H-benzimidazole |
1804263-66-8 | 98% | 500mg |
$1,177.86 | 2022-04-02 | |
| Alichem | A061003464-1g |
5-Difluoromethyl-4-hydroxy-1H-benzimidazole |
1804263-66-8 | 98% | 1g |
$2,045.25 | 2022-04-02 |
5-Difluoromethyl-4-hydroxy-1H-benzimidazole Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-Difluoromethyl-4-hydroxy-1H-benzimidazole
Recent Advances in the Study of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole (CAS: 1804263-66-8)
The compound 5-Difluoromethyl-4-hydroxy-1H-benzimidazole (CAS: 1804263-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole as a key intermediate in the synthesis of novel benzimidazole derivatives, which are known for their broad-spectrum biological activities. The presence of the difluoromethyl group at the 5-position and the hydroxy group at the 4-position imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemistry. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound and its derivatives.
In terms of biological activity, 5-Difluoromethyl-4-hydroxy-1H-benzimidazole has demonstrated promising results in preliminary in vitro and in vivo studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against certain kinase enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Additionally, its structural similarity to known antiviral agents has prompted investigations into its efficacy against viral infections, with early results indicating moderate activity against RNA viruses.
Another area of interest is the compound's potential role in cancer therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antiproliferative effects of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole derivatives on various cancer cell lines. The findings revealed that certain derivatives induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These results underscore the compound's potential as a lead structure for the development of novel anticancer agents.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-Difluoromethyl-4-hydroxy-1H-benzimidazole derivatives. Issues such as poor solubility and metabolic instability have been identified as potential barriers to clinical translation. However, recent advances in formulation technologies, including the use of nanoparticle-based delivery systems, offer potential solutions to these challenges.
In conclusion, 5-Difluoromethyl-4-hydroxy-1H-benzimidazole (CAS: 1804263-66-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and broad biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its derivatives for improved drug-like properties and exploring their therapeutic potential in greater detail. The continued investigation of this compound is likely to yield significant contributions to the fields of chemical biology and pharmaceutical science.
1804263-66-8 (5-Difluoromethyl-4-hydroxy-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)